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Introduction

Thiazolyl Blue, also known as MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide), is a widely used colorimetric reagent for assessing cell metabolic activity.[1] As a cell-
permeable, positively charged tetrazolium dye, it is reduced by intracellular NAD(P)H-
oxidoreductases in metabolically active cells to form a purple formazan product.[2] The quantity
of this insoluble formazan, which is subsequently solubilized, is directly proportional to the
number of viable cells.[3] This principle forms the basis of the MTT assay, a crucial tool for
measuring cell proliferation, viability, and cytotoxicity in response to various treatments.[2][4]
Accurate and reproducible results in the MTT assay are critically dependent on the correct
preparation and storage of the MTT stock solution. These notes provide a detailed protocol for
the preparation, storage, and handling of Thiazolyl Blue (MTT) stock solution.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
storage of Thiazolyl Blue (MTT) stock solution.
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Parameter Value Solvents Notes
Solubility 10 mg/mL Water[4][5][6][71[8][9]
20 mg/mL Ethanol[4][5][6][7][8]
Phosphate Buffered
) Recommended for
5 mg/mL Saline (PBS)[4][5][6] ]
stock solution.[4][6]
[7]
] Phenol red in media
Cell Culture Media[4] ]
5 mg/mL can increase

(516171

background.[1]

Recommended Stock

This is the most

) 5 mg/mL PBS[1][4][5][6] commonly cited
Concentration )
concentration.
Equivalent to
12 mM PBS[7][10] approximately 5
mg/mL.
) ) ] ) Achieved by a 1:10
Typical Final Working Cell Culture Media[11] o
) 0.5 mg/mL dilution of a 5 mg/mL
Concentration [12][13]
stock.
Physiologically
0.2 - 0.5 mg/mL balanced solution[3]

[14]

Storage of Powder

2-8°C[1][5][7]

Protect from light and

moisture.

Storage of Stock

-20°C[1][4][6][7]

Stable for at least 6
months.[4][5][6][7]
Aliguot to avoid

Solution
repeated freeze-thaw
cycles.[1]
4°C Stable for a few days
to four weeks, but
-20°C is preferred for
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long-term storage.[5]
[91[10][15]

Stability of At least 6 months at
Reconstituted Solution  -20°C[4][5][6]1[7]

Prone to
decomposition at 4°C
for extended
periods[5][16]

Experimental Protocols

Materials:

e Thiazolyl Blue Tetrazolium Bromide (MTT) powder

 Sterile Phosphate Buffered Saline (PBS), pH ~7.4

 Sterile, light-protecting conical tubes (e.g., amber or foil-wrapped)
» Vortex mixer or sonicator

 Sterile syringe filter (0.2 or 0.22 um)

 Sterile, light-protecting microcentrifuge tubes for aliquoting
Protocol for Preparation of 5 mg/mL MTT Stock Solution:

e Weighing MTT: In a sterile environment (e.g., a laminar flow hood), carefully weigh the
desired amount of MTT powder. For example, to prepare 10 mL of a 5 mg/mL stock solution,
weigh 50 mg of MTT powder.

» Dissolving MTT: Aseptically add the weighed MTT powder to a sterile, light-protecting conical
tube. Add the appropriate volume of sterile PBS (e.g., 10 mL for 50 mg of MTT).

e Mixing: Tightly cap the tube and mix thoroughly by vortexing or sonication until the MTT is
completely dissolved.[6][7] The solution should be a clear, yellow liquid.
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 Sterilization: To ensure sterility and remove any undissolved particulates, filter the MTT
solution through a sterile 0.2 or 0.22 um syringe filter into a new sterile, light-protecting
conical tube.[4][5][6][11]

» Aliquoting and Storage: Aliquot the sterile MTT stock solution into smaller, single-use
volumes in sterile, light-protecting microcentrifuge tubes. This prevents contamination and
degradation from repeated freeze-thaw cycles.[1]

e Labeling and Long-term Storage: Clearly label the aliquots with the name of the reagent,
concentration, and date of preparation. Store the aliquots at -20°C, protected from light.[1][4]
[6] The solution is stable for at least 6 months under these conditions.[4][5][6][7]

Protocol for Use in a Standard MTT Assay:

e Thawing: When ready to use, thaw an aliquot of the MTT stock solution at room temperature
or in a 37°C water bath, protected from light.

 Dilution to Working Concentration: For a typical MTT assay, the stock solution is diluted 1:10
in cell culture medium to achieve a final concentration of 0.5 mg/mL.[11][13] For example,
add 10 pL of the 5 mg/mL MTT stock solution to each well of a 96-well plate containing 100
uL of cell culture medium.[11]

e Incubation: Incubate the cells with the MTT-containing medium for 1 to 4 hours at 37°C in a
humidified incubator with 5% CO2.[3][11] The incubation time may need to be optimized
depending on the cell type and density.[14]

o Formazan Solubilization: After incubation, the insoluble purple formazan crystals are formed
by viable cells. To quantify the formazan, it must be solubilized. This is typically done by
removing the MTT-containing medium and adding a solubilization solution such as Dimethyl
Sulfoxide (DMSO) or an acidified isopropanol solution (e.g., 0.04 M HCI in isopropanol).[6]
[16]

o Absorbance Measurement: The absorbance of the solubilized formazan is then measured
using a microplate reader at a wavelength between 500 and 600 nm, with a common
wavelength being 570 nm.[3][5]
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Mandatory Visualization

Stock Solution Preparation (Sterile Conditions)
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Caption: Workflow for the preparation and use of Thiazolyl Blue (MTT) stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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